4-Butylsulfanyl-1-(4-fluorophenyl)pyrazolo[3,4-d]pyrimidine
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Description
4-Butylsulfanyl-1-(4-fluorophenyl)pyrazolo[3,4-d]pyrimidine is a chemical compound that belongs to the class of pyrazolo[3,4-d]pyrimidine derivatives. It has gained significant attention in recent years due to its potential applications in scientific research.
Scientific Research Applications
Synthesis and Molecular Properties
- Synthesis of Novel Pyrazoles : 4-Butylsulfanyl-1-(4-fluorophenyl)pyrazolo[3,4-d]pyrimidine is synthesized from precursors involving various chemical reactions, demonstrating its potential in novel drug discovery (Thangarasu, Manikandan, & Thamaraiselvi, 2019).
- Antimicrobial Properties : Research shows that derivatives of pyrazolo[3,4-d]pyrimidines, including compounds similar to this compound, exhibit antimicrobial activity exceeding that of certain reference drugs (Alsaedi, Farghaly, & Shaaban, 2019).
Biological Applications
- Inhibition of Adenosine Receptors : Certain analogues of pyrazolo[3,4-d]pyrimidines are found to have affinity for A1 adenosine receptors, indicating potential biological significance (Harden, Quinn, & Scammells, 1991).
- Antiproliferative and Proapoptotic Agents : Pyrazolo[3,4-d]pyrimidines have shown properties as inhibitors of cell proliferation and inducers of apoptosis in certain cancer cells (Carraro et al., 2006).
Chemical and Material Science Applications
- Functional Fluorophores : Research indicates that derivatives of pyrazolo[3,4-d]pyrimidines can be used as intermediates for the preparation of functional fluorophores, potentially useful in various scientific applications (Castillo, Tigreros, & Portilla, 2018).
- Inhibitors of Kinases : Compounds such as this compound have been identified as inhibitors of kinases like Src, Kit, and Bcr-Abl tyrosine kinases, suggesting their importance in cellular signaling studies (Tatton et al., 2003).
Additional Applications
- Fluorescent Pyrazoles Synthesis : The synthesis of pyrazoles, including pyrazolo[3,4-d]pyrimidines, has been explored for creating diverse fluorophores with potential applications in scientific research (Götzinger, Theßeling, Hoppe, & Müller, 2016).
- Crystallographic and Photophysical Studies : Studies on pyrazolo[3,4-d]pyrimidine derivatives have provided insights into their crystallographic and photophysical properties, aiding in the development of materials for scientific applications (Tigreros, Macías, & Portilla, 2021).
properties
IUPAC Name |
4-butylsulfanyl-1-(4-fluorophenyl)pyrazolo[3,4-d]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15FN4S/c1-2-3-8-21-15-13-9-19-20(14(13)17-10-18-15)12-6-4-11(16)5-7-12/h4-7,9-10H,2-3,8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YVKNQNHZKHQKEX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCSC1=NC=NC2=C1C=NN2C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15FN4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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